Cas no 53985-75-4 (7-(Trifluoromethoxy)quinolin-4-ol)

7-(Trifluoromethoxy)quinolin-4-ol is a fluorinated quinoline derivative with notable chemical properties due to the presence of both a trifluoromethoxy group and a hydroxyl substituent. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The hydroxyl group at the 4-position allows for further functionalization, enabling its use as a versatile intermediate in synthetic organic chemistry. Its structural features contribute to potential bioactivity, particularly in the development of pharmaceuticals targeting infectious diseases or CNS disorders. The compound’s stability under physiological conditions and reactivity in cross-coupling reactions further underscore its utility in research and industrial settings.

7-(Trifluoromethoxy)quinolin-4-ol structure

53985-75-4 structure

Product Name:7-(Trifluoromethoxy)quinolin-4-ol

CAS No:53985-75-4

MF:C₁₀H₆F₃NO₂

MW:229.155353069305

MDL:MFCD08063183

CID:939438

PubChem ID:45599358

Update Time:2025-05-20

7-(Trifluoromethoxy)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 7-(Trifluoromethoxy)quinolin-4-ol
- 4-hydroxy-7-trifluoromethoxyquinoline
- 7-(trifluoromethoxy)-1H-quinolin-4-one
- AKOS016009387
- 53985-75-4
- DS-2762
- DTXSID00670909
- AULSFKAITWRAMK-UHFFFAOYSA-N
- SB71471
- 7-(Trifluoromethoxy)-4-hydroxyquinoline
- 4-Hydroxy-7-(trifluoromethoxy)quinoline
- A829888
- 7-(Trifluoromethoxy)quinolin-4(1H)-one
- SCHEMBL21145515
- MFCD08063183
- 2190483-80-6
- 7-(Trifluoromethoxy)-4-quinolinol
- EN300-7368467
- CS-0080626
- DB-052446
- MDL： MFCD08063183
- Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-6-1-2-7-8(5-6)14-4-3-9(7)15/h1-5H,(H,14,15)
- InChI Key： AULSFKAITWRAMK-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC2C(C=CNC=2C=1)=O)(F)F

Computed Properties

Exact Mass: 229.03500
Monoisotopic Mass: 229.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.3A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.472
Melting Point: No data available
Boiling Point: 301.7°C at 760 mmHg
Flash Point: 136.3°C
Refractive Index: 1.572
PSA: 42.35000
LogP: 2.83900
Vapor Pressure: 0.0±0.7 mmHg at 25°C

7-(Trifluoromethoxy)quinolin-4-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

7-(Trifluoromethoxy)quinolin-4-ol Pricemore >>

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